3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H16N4O2S/c1-23(2)17-7-3-14(4-8-17)11-16(12-21)20-22-19(13-27-20)15-5-9-18(10-6-15)24(25)26/h3-11,13H,1-2H3/b16-11+
• InChI Key: SIIWAQBYEIVGBQ-LFIBNONCSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol

Description

3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. DMTA belongs to the class of acrylonitriles and has a molecular weight of 416.48 g/mol.

Mechanism of Action

The mechanism of action of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is not fully understood, but it is believed to involve the interaction of the compound with biological molecules such as proteins and nucleic acids. 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to bind to DNA and RNA, leading to changes in their structure and function. Additionally, 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been found to interact with enzymes and other proteins, affecting their activity and function.
Biochemical and Physiological Effects:
3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile can induce apoptosis, or programmed cell death, in cancer cells. 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has also been shown to inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of antimicrobial agents. In addition, 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile for lab experiments is its strong fluorescence properties, which make it a useful tool for imaging biological systems. Additionally, 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is relatively easy to synthesize and has a high yield, making it a cost-effective option for researchers. However, one limitation of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is its potential toxicity, which may limit its use in certain applications. Additionally, 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has a relatively short half-life, which may make it difficult to use in long-term studies.

Future Directions

There are several future directions for research on 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile. One potential area of focus is the development of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile-based fluorescent probes for use in bioimaging. Additionally, further studies are needed to fully understand the mechanism of action of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile and its potential applications in the development of new drugs and therapies. Finally, research is needed to determine the safety and toxicity of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile in various applications, as well as its potential impact on the environment.

Synthesis Methods

3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile can be synthesized through a multi-step reaction process that involves the condensation of 4-(dimethylamino)benzaldehyde with 2-(4-nitrophenyl)-1,3-thiazole-4-carboxaldehyde, followed by the reaction with malononitrile and subsequent cyclization to form the final product. The synthesis method has been optimized to improve the yield and purity of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile.

Scientific Research Applications

3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile is in the development of fluorescent probes for bioimaging. 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile exhibits strong fluorescence properties, making it a suitable candidate for imaging biological systems such as cells and tissues. Additionally, 3-[4-(dimethylamino)phenyl]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been investigated for its potential as a photocatalyst for organic reactions, as well as its use in the development of organic semiconductors for electronic devices.